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Compound of Interest

Compound Name: 3-Nitrocinnamic acid

CAS No.: 1772-76-5

Cat. No.: B3023441

Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of 3-Nitrocinnamic acid in a laboratory setting. The information is intended for

researchers, scientists, and professionals in the field of drug development to ensure safe and

compliant laboratory practices.

Quantitative Data Summary
The following table summarizes the key quantitative data for 3-Nitrocinnamic acid.
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Property Value

Molecular Formula C₉H₇NO₄

Molecular Weight 193.16 g/mol [1][2]

Appearance Light yellow or off-white powder[1][3]

Melting Point 200-202 °C

CAS Number 555-68-0

GHS Hazard Statements H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation

Operational Plan: Safe Handling of 3-Nitrocinnamic
Acid
Adherence to the following step-by-step operational procedures is critical to minimize risks

associated with handling 3-Nitrocinnamic acid.

Engineering Controls
Ventilation: Always handle solid 3-Nitrocinnamic acid and its solutions in a certified

chemical fume hood to minimize inhalation of dust or vapors.[4] Facilities should be

equipped with an eyewash station and a safety shower in the immediate work area.[4]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes and airborne particles.[1][2]

Hand Protection: Wear chemical-resistant gloves. While specific compatibility data for 3-
Nitrocinnamic acid is not widely available, butyl or nitrile gloves are recommended for

handling nitro-compounds and acids.[5] Always inspect gloves for integrity before use and

change them immediately if contaminated.[6]
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Skin and Body Protection: A lab coat or chemical-resistant apron must be worn to protect

against skin contact.[1][2][4] Ensure that clothing fully covers exposed skin.

Respiratory Protection: For handling the solid powder where dust may be generated, a

respirator is required. A minimum of an N95-rated respirator should be used.[7] For higher

levels of protection, especially in cases of poor ventilation or large quantities, FFP2 or FFP3

respirators are recommended.[3][8]

Handling Procedures
Weighing and Transfer: Conduct all weighing and transfer of solid 3-Nitrocinnamic acid
within a chemical fume hood or a ventilated balance enclosure to control dust.

Solution Preparation: When dissolving, add the solid 3-Nitrocinnamic acid to the solvent

slowly to avoid splashing.

General Hygiene: Avoid contact with skin, eyes, and clothing.[1][2][6] Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling the chemical, even if gloves

were worn.[1][2]

Storage
Store 3-Nitrocinnamic acid in a tightly closed container in a cool, dry, and well-ventilated

area.[1][2][6]

Keep it away from incompatible materials such as strong oxidizing agents and strong bases.

[4]

Avoid exposure to direct sunlight and moisture.[1][2]

Disposal Plan: 3-Nitrocinnamic Acid Waste
Proper disposal of 3-Nitrocinnamic acid and its contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Waste Segregation
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Solid Waste: Collect unused or waste 3-Nitrocinnamic acid powder in a designated, labeled

hazardous waste container.

Liquid Waste: Solutions of 3-Nitrocinnamic acid should be collected in a separate, labeled

hazardous waste container for organic or acidic waste, as appropriate for the solvent used.

Contaminated Materials: All disposable items that have come into contact with 3-
Nitrocinnamic acid, such as gloves, weigh boats, and paper towels, must be disposed of as

hazardous chemical waste.

Disposal Procedure
Neutralization of Acidic Solutions: For aqueous solutions of 3-Nitrocinnamic acid,

neutralization can be considered as a pretreatment step. This should be done in a fume hood

by slowly adding a weak base, such as sodium bicarbonate, until the pH is between 6 and 8.

[9][10] This neutralized solution should still be collected for hazardous waste disposal and

not poured down the drain.[4][11]

Professional Disposal: All waste containing 3-Nitrocinnamic acid must be disposed of

through a licensed hazardous waste disposal company.[6] Do not dispose of this chemical in

the regular trash or down the sanitary sewer.[4] The waste is classified as hazardous and

must be disposed of in accordance with European Directives on waste and hazardous

waste, as well as local regulations.[6]

Workflow for Safe Handling of 3-Nitrocinnamic Acid
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Caption: Workflow for the safe handling of 3-Nitrocinnamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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